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Introduction

Triafamone is a post-emergent sulfonanilide herbicide developed for the selective control of a

broad spectrum of weeds in rice cultivation.[1][2][3] As a member of the acetolactate synthase

(ALS) inhibitor class of herbicides, Triafamone offers a potent and effective solution for

managing economically significant grass, sedge, and broadleaf weeds, including those

resistant to other ALS-inhibiting herbicides.[1][2][3][4] This technical guide provides an in-depth

overview of the herbicidal activity spectrum of Triafamone, detailing its mechanism of action,

weed control efficacy, and crop safety. The information presented is intended for researchers,

scientists, and professionals in the field of crop protection and drug development.

Mechanism of Action: Acetolactate Synthase (ALS)
Inhibition
Triafamone's herbicidal activity stems from its ability to inhibit the enzyme acetolactate

synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][2][3][5] This enzyme

plays a crucial role in the biosynthesis of the branched-chain amino acids valine, leucine, and

isoleucine, which are essential for protein synthesis and overall plant growth.[6]

By binding to the ALS enzyme, Triafamone blocks the production of these vital amino acids,

leading to a cessation of cell division and plant growth.[6] Susceptible weeds exhibit symptoms

such as stunting, chlorosis (yellowing), and necrosis (tissue death), ultimately resulting in plant

mortality.[6] The selectivity of Triafamone in rice is attributed to the rapid metabolic
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detoxification of the herbicide within the rice plant, a process that is significantly slower in

susceptible weed species.[2]

Below is a diagram illustrating the signaling pathway of ALS inhibition by Triafamone.
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Mechanism of Action of Triafamone via ALS Inhibition.

Herbicidal Efficacy
Field trials have consistently demonstrated the high efficacy of Triafamone against a wide

range of economically important weeds in rice. It is effective at low use rates, typically between

20 to 50 grams of active ingredient per hectare (g a.i./ha), and can be applied from pre-

emergence to late post-emergence of weeds.[1][2][3][4]

Weed Control Spectrum
The following tables summarize the herbicidal activity of Triafamone against key weed species

as reported in various studies.

Table 1: Efficacy of Triafamone Against Grass Weeds in Rice
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Weed
Species

Common
Name

Application
Rate (g
a.i./ha)

Application
Timing

Weed
Control
Efficiency
(%)

Source(s)

Echinochloa

crus-galli

Barnyardgras

s
20 - 50

Pre- to Post-

emergence
>95 [1]

Echinochloa

colona
Jungle Rice 20 - 50

Pre- to Post-

emergence
>95 [1]

Echinochloa

oryzicola

Late

Watergrass
20 - 50

Pre- to Post-

emergence
>95 [1]

Leptochloa

chinensis

Chinese

Sprangletop
30 - 50

Early Post-

emergence
70 - 95 [1]

Paspalum

distichum
Knotgrass 20 - 40

Pre- to Early

Post-

emergence

>95 [1]

Table 2: Efficacy of Triafamone Against Sedge and Broadleaf Weeds in Rice
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Weed
Species

Common
Name

Application
Rate (g
a.i./ha)

Application
Timing

Weed
Control
Efficiency
(%)

Source(s)

Cyperus

difformis

Smallflower

Umbrella

Sedge

20 - 50
Pre- to Post-

emergence
>95 [1]

Cyperus iria
Rice

Flatsedge
20 - 50

Pre- to Post-

emergence
>95 [1]

Fimbristylis

miliacea

Rice

Fimbristylis
20 - 40

Pre- to Early

Post-

emergence

>95 [1]

Scirpus

juncoides

Japanese

Bulrush
20 - 40

Pre- to Early

Post-

emergence

>95 [1]

Sphenoclea

zeylanica
Gooseweed 20 - 40

Pre- to Early

Post-

emergence

>95 [1]

Ludwigia

octovalvis

Long-fruited

Primrose-

willow

20 - 40

Pre- to Early

Post-

emergence

>95 [1]

Crop Safety
Extensive field trials have confirmed the excellent selectivity of Triafamone in both

transplanted and direct-seeded rice across a wide range of varieties.[1][2] Applied at the

recommended rates, Triafamone does not cause significant phytotoxicity to rice plants.[7][8]

Table 3: Crop Safety of Triafamone in Rice
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Application Rate (g
a.i./ha)

Application Timing Crop Injury (%) Source(s)

30 - 100 Pre-emergence No significant injury [9][10]

30 - 100 Early Post-emergence No significant injury [9][10]

450 (2x recommended

dose)
Post-emergence

No phytotoxicity

observed
[7][8]

Experimental Protocols for Efficacy and Safety
Assessment
The evaluation of Triafamone's herbicidal activity and crop safety follows standardized

experimental protocols to ensure reliable and reproducible results. These protocols are

designed to assess the product's performance under a range of environmental and agronomic

conditions.

General Experimental Workflow
The following diagram illustrates a typical workflow for conducting herbicide efficacy and crop

safety trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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